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Introduction
GR-73632 is a potent and selective tachykinin neurokinin 1 (NK1) receptor agonist.[1] The NK1

receptor, the preferred receptor for the neuropeptide Substance P, is a G-protein coupled

receptor (GPCR) implicated in a variety of physiological processes, including pain transmission,

inflammation, and emesis.[2][3] In vivo studies in animal models, particularly mice, are crucial

for elucidating the pharmacological effects and therapeutic potential of NK1 receptor

modulators like GR-73632. These application notes provide a comprehensive overview of in

vivo dosage, administration protocols, and the underlying signaling pathways of GR-73632 for

use in mouse studies.

Data Presentation: In Vivo Doses of GR-73632
The following table summarizes the reported in vivo doses of GR-73632 from various studies. It

is important to note that the optimal dose can vary depending on the specific mouse strain,

age, sex, and the experimental model being used. Pilot studies are always recommended to

determine the effective dose for a particular application.
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Species
Administrat
ion Route

Dose Range Vehicle
Observed
Effects

Reference

Mouse
Intrathecal

(i.t.)

Not specified

in mg/kg;

noted as

~200-fold

more potent

than

Substance P

Not specified

Dose-

dependent

scratching,

biting, and

licking

behaviors.

[1]

Rat
Intrathecal

(i.t.)

0.005, 0.05,

0.5 nmol/side
Saline

Analgesia in

the formalin

test for tonic

pain.

[4]

Least Shrew
Intraperitonea

l (i.p.)

1, 2.5, 5

mg/kg
Saline

Emesis

(vomiting)

and

scratching

behaviors.

[3][5]

Signaling Pathway of GR-73632 via the NK1
Receptor
GR-73632 exerts its effects by binding to and activating the NK1 receptor, which is primarily

coupled to the Gq/11 family of G-proteins.[2] This initiates a downstream signaling cascade, as

depicted in the diagram below.
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Caption: GR-73632 activates the NK1 receptor, leading to downstream signaling cascades.

Experimental Protocols
Below are detailed protocols for the administration of GR-73632 in mice via intraperitoneal and

intrathecal routes. These are generalized protocols and may require optimization for specific

experimental needs.

Intraperitoneal (i.p.) Injection of GR-73632
This method is suitable for systemic administration of GR-73632 to study its effects on various

physiological processes.

Materials:

GR-73632 powder

Sterile, pyrogen-free saline (0.9% NaCl)

Vortex mixer
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Sterile microcentrifuge tubes

Insulin syringes (28-31 gauge)

70% ethanol

Animal scale

Protocol:

Preparation of GR-73632 Solution:

On the day of the experiment, weigh the required amount of GR-73632 powder.

Dissolve the powder in sterile saline to the desired final concentration. For example, to

prepare a 1 mg/mL stock solution, dissolve 1 mg of GR-73632 in 1 mL of sterile saline.

Vortex thoroughly to ensure complete dissolution. The solution should be clear.

Store on ice until use.

Animal Preparation and Dosing:

Weigh the mouse to determine the correct injection volume.

The injection volume is typically 5-10 µL per gram of body weight. For a 25g mouse

receiving a 5 mg/kg dose from a 1 mg/mL solution, the injection volume would be 125 µL.

Gently restrain the mouse.

Swab the lower left or right quadrant of the abdomen with 70% ethanol.

Insert the needle at a 15-30 degree angle into the peritoneal cavity.

Aspirate slightly to ensure the needle has not entered a blood vessel or organ.

Slowly inject the GR-73632 solution.

Withdraw the needle and return the mouse to its cage.
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Monitor the animal for any adverse reactions.
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Caption: Workflow for intraperitoneal injection of GR-73632 in mice.

Intrathecal (i.t.) Injection of GR-73632
This method is used to deliver GR-73632 directly to the spinal cord, bypassing the blood-brain

barrier, to study its effects on spinal sensory processing, such as pain and itch.
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Materials:

GR-73632 powder

Sterile, pyrogen-free saline (0.9% NaCl)

Vortex mixer

Sterile microcentrifuge tubes

Hamilton syringe with a 30-gauge needle

Anesthetic (e.g., isoflurane)

70% ethanol

Animal clippers (optional)

Protocol:

Preparation of GR-73632 Solution:

Prepare the GR-73632 solution in sterile saline as described in the intraperitoneal injection

protocol. Due to the small injection volume, a more concentrated stock may be necessary.

Animal Preparation and Injection:

Lightly anesthetize the mouse with isoflurane.

Shave a small area of fur over the lumbar region of the back (optional, but recommended

for beginners).

Position the mouse in a prone position with the back slightly arched to open the

intervertebral spaces.

Locate the intervertebral space between L5 and L6 by palpating the iliac crests.

Disinfect the injection site with 70% ethanol.
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Carefully insert the 30-gauge needle into the intervertebral space at a slight angle. A

characteristic tail-flick is often observed upon successful entry into the subarachnoid

space.

Slowly inject a small volume (typically 5-10 µL) of the GR-73632 solution.

Withdraw the needle and allow the mouse to recover from anesthesia on a warming pad.

Monitor the animal for motor function and any adverse effects.
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Caption: Workflow for intrathecal injection of GR-73632 in mice.

Conclusion
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GR-73632 is a valuable tool for investigating the in vivo functions of the NK1 receptor in mice.

The provided dosage information, signaling pathway diagram, and detailed administration

protocols serve as a comprehensive resource for researchers. Adherence to proper

experimental techniques and careful dose selection are paramount for obtaining reliable and

reproducible results in studies involving GR-73632.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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